2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol
Overview
Description
“2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol” is a chemical compound with the CAS Number: 1354950-20-1 . It has a molecular weight of 199.68 . The compound is a hydrochloride salt and is in the form of a powder .
Physical And Chemical Properties Analysis
“this compound” is a hydrochloride salt and is in the form of a powder . It has a molecular weight of 199.68 .Scientific Research Applications
IEE has been studied in vitro and in vivo for its potential to modulate various biochemical and physiological processes. In vitro studies have shown that IEE can modulate the activity of enzymes involved in the metabolism of neurotransmitters, hormones, and other biologically active molecules. In vivo studies have demonstrated that IEE can modulate the activity of enzymes involved in the metabolism of cholesterol, fatty acids, and other lipids. Additionally, IEE has been studied for its potential to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs.
Mechanism of Action
The exact mechanism of action of IEE is not yet fully understood. However, it is thought to modulate the activity of enzymes involved in the metabolism of neurotransmitters, hormones, and other biologically active molecules. Additionally, IEE has been shown to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
IEE has been shown to modulate the activity of enzymes involved in the metabolism of neurotransmitters, hormones, and other biologically active molecules. Additionally, IEE has been shown to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs. In vitro studies have demonstrated that IEE has the potential to modulate the activity of enzymes involved in the metabolism of cholesterol, fatty acids, and other lipids. IEE has also been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
One of the major advantages of using IEE in laboratory experiments is its ability to modulate the activity of enzymes involved in the metabolism of neurotransmitters, hormones, and other biologically active molecules. Additionally, IEE has been shown to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs. The main limitation of using IEE in laboratory experiments is the lack of knowledge of the exact mechanism of action.
Future Directions
The potential applications of IEE are still being explored. Future research should focus on understanding the exact mechanism of action and exploring the potential therapeutic applications of IEE. Additionally, research should focus on identifying new methods of synthesis and exploring the potential of IEE to modulate the activity of enzymes involved in the metabolism of cholesterol, fatty acids, and other lipids. Finally, research should focus on the potential of IEE to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs.
Synthesis Methods
IEE can be synthesized through a variety of methods, including a two-step synthesis route. The first step involves the reaction of ethyl 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-olcarboxylate with an amine to form an ethyl 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-olamino ester. The second step involves the reduction of the ethyl 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-olamino ester to form IEE. Other methods of synthesis include the use of a Grignard reagent, a Wittig reaction, and a reductive amination reaction.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol involves the reduction of the corresponding ketone intermediate using a reducing agent.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-1-carboxylic acid", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "The starting material, 2,3-dihydro-1H-isoindole-1-carboxylic acid, is first converted to the corresponding ketone intermediate using a standard synthetic procedure.", "The ketone intermediate is then reduced using sodium borohydride in methanol under acidic conditions to yield the desired product, 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol.", "The product is then purified using standard techniques such as column chromatography or recrystallization.", "The final product can be characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy." ] } | |
CAS RN |
1896674-46-6 |
Molecular Formula |
C10H13NO |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
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